Cas no 2034339-46-1 (5-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,2-oxazole-3-carboxamide
• CAS No: 2034339-46-1
• MF: C₁₉H₁₄N₄O₂S
• MW: 362.405062198639
• CID: 5349351
• Update Time: 2025-05-27

5-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-3-yl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)isoxazole-3-carboxamide
• 5-pyridin-3-yl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]-1,2-oxazole-3-carboxamide
• 5-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,2-oxazole-3-carboxamide

• Inchi： 1S/C19H14N4O2S/c24-19(16-10-17(25-23-16)14-3-1-6-20-12-14)22-11-13-5-7-21-15(9-13)18-4-2-8-26-18/h1-10,12H,11H2,(H,22,24)
• InChI Key： ZQSGEIBSDSEACU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C=CN=1)CNC(C1C=C(C2C=NC=CC=2)ON=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 481
• XLogP3: 2.4
• Topological Polar Surface Area: 109

Additional information on 5-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,2-oxazole-3-carboxamide

Comprehensive Overview of 5-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,2-oxazole-3-carboxamide (CAS No. 2034339-46-1)

The compound 5-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,2-oxazole-3-carboxamide (CAS No. 2034339-46-1) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyridine ring, a thiophene moiety, and an oxazole core, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, inflammation, and metabolic disorders. The structural complexity of 5-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,2-oxazole-3-carboxamide allows it to interact with specific protein targets, making it a valuable tool for structure-activity relationship (SAR) studies. Its heterocyclic scaffold is also a focal point for researchers exploring fragment-based drug design, a cutting-edge approach in modern pharmacology.

The synthesis of 2034339-46-1 involves multi-step organic reactions, including cross-coupling and amide bond formation, which are widely discussed in academic and industrial research. Its molecular weight and lipophilicity are key parameters that influence its pharmacokinetic properties, such as oral bioavailability and blood-brain barrier penetration. These characteristics are critical for its potential application in central nervous system (CNS) disorders, a hot topic in current drug development.

From an analytical perspective, 5-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,2-oxazole-3-carboxamide can be characterized using advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure the purity and identity of the compound, which is essential for reproducible research outcomes. The growing interest in precision medicine and personalized therapeutics has further highlighted the importance of such detailed characterization.

In the context of drug repurposing, 2034339-46-1 presents an intriguing opportunity. Its unique pharmacophore could be leveraged to explore new indications beyond its initial scope. For instance, recent studies have linked similar compounds to anti-inflammatory and neuroprotective effects, aligning with the rising demand for treatments targeting neurodegenerative diseases like Alzheimer's and Parkinson's.

The commercial availability of 5-(pyridin-3-yl)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}-1,2-oxazole-3-carboxamide through specialty chemical suppliers has facilitated its adoption in academic and industrial labs. However, researchers must consider factors like solubility, stability, and storage conditions to ensure optimal performance in experimental settings. These practical considerations are often overlooked but are vital for successful high-throughput screening (HTS) campaigns.

Looking ahead, the compound's potential in combination therapies and adjuvant treatments is an area ripe for exploration. With the increasing focus on multi-target drug discovery, 2034339-46-1 could serve as a cornerstone for developing next-generation therapeutics. Its versatility and drug-like properties position it as a molecule of enduring interest in the ever-evolving landscape of pharmaceutical research.